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Get Quote

About Boc-Met-Leu-OMe

This section provides the basic chemical identity of your target compound [1].

Property Description

Common Name boc-met-leu-ome [1]

CAS Number 66880-59-9 [1]

Molecular Formula C₁₇H₃₂N₂O₅S [1]

Molecular Weight 376.511 g/mol [1]

Synonym N-Boc-L-Met-L-Leu methyl ester [1]

Synthesis and Scaling Strategies

While a dedicated scale-up protocol for Boc-Met-Leu-OMe is not available, the search results point to

general strategies and a related compound for context.

Documented Synthetic Routes for Boc-Met-Leu-OMe: One literature procedure reports a yield of
~77% for the synthesis of Boc-Met-Leu-OMe, while another reports a lower yield of ~40% [1].
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Optimizing towards the higher-yielding procedure is a logical first step for scale-up.

Context from Related Peptides: Research on similar peptides indicates that the Boc (tert-
Butyloxycarbonyl) group is a common amino-protecting group used in peptide synthesis [2].

Furthermore, modern peptide synthesis often employs microwave heating to improve synthesis
quality and speed up the process [3].

Troubleshooting Guide and FAQs

Here are common challenges and solutions when working with peptide synthesis, which can be applied to

scaling up Boc-Met-Leu-OMe.

Problem & Symptoms Possible Causes Recommended Solutions & Checks

| Low Yield Final product mass is significantly lower than theoretical yield. | • Incomplete coupling

reactions. • Deprotection side reactions. • Losses during transfer and purification. | • Confirm coupling

efficiency: Use a quantitative Kaiser test or HPLC to monitor reaction completion. • Optimize purification:

Use C18 media for purification [3]. | | Poor Purity HPLC or TLC shows multiple undesired peaks or spots. |

• Incomplete deprotection or coupling. • Racemization during synthesis. • Contaminants from reagents or

solvents. | • Improve coupling: Use coupling agents like EDCI/HOBt [2]. • Control racemization: Use

HOBt and lower temperature. • Purify effectively: Use C18 media for purification [3]. | | Process

Inefficiency Process is too slow, creating a bottleneck. | • Manual handling and monitoring. • Slow

evaporation and work-up steps. | • Automate synthesis: Use single-channel or parallel synthesizers [3]. •

Automate evaporation: Use automated evaporation technologies [3]. |

Experimental Workflow for Synthesis

The following diagram illustrates a recommended workflow for synthesizing and scaling up Boc-Met-Leu-

OMe, incorporating automation and purification strategies based on the available information.
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Start Synthesis Plan

Resin Swelling & 
Initial Deprotection

Amino Acid Coupling
(Boc-Met & Boc-Leu)

Coupling Efficiency Check
(Kaiser Test/HPLC)

Final Cleavage & 
Global Deprotection

Sequence Complete

Scale-Up Consideration

For Scale-Up

Crude Product Isolation

Optimize Cycle
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(Precipitation & Filtration)

Purification
(Flash Chromatography, C18)

Analysis & Characterization
(HPLC, MS)
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Synthesis and scale-up workflow for Boc-Met-Leu-OMe

Key Technical Considerations for Scaling Up

Parallel Synthesis: For producing larger quantities, high-throughput automation platforms can
significantly decrease synthesis time and improve quality [3].

Addressing Purification Bottlenecks: High-performance flash chromatography (HPFC) coupled
with C18 media is optimized for peptide purification and is recommended to enhance workflow

efficiency [3]. Automated parallel purification can bridge the efficiency gap between synthesis and
purification [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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